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Compound of Interest

Compound Name: 5-Phenylvaleric acid

Cat. No.: B181589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols and application notes for the handling and

use of 5-Phenylvaleric acid (CAS No. 2270-20-4). It is intended to supplement, not replace,

institutional safety guidelines and standard laboratory practices.

Overview and Hazard Identification
5-Phenylvaleric acid, also known as 5-phenylpentanoic acid, is a monocarboxylic acid that

appears as a white to off-white crystalline powder.[1][2] It is a major metabolite produced by gut

microbiota from the metabolism of flavan-3-ols and is also used as a raw material in chemical

synthesis. While it is a naturally occurring compound, it requires careful handling in a laboratory

setting due to its potential hazards.

Signal Word: Warning

Primary Hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.
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Physicochemical and Toxicological Data
A summary of key quantitative data for 5-Phenylvaleric acid is provided in the table below for

easy reference.

Property Value Reference

Molecular Formula C11H14O2

Molecular Weight 178.23 g/mol

Appearance
White to off-white crystals or

crystalline powder

Melting Point 58-60 °C

Boiling Point 177-178 °C at 13 mmHg

Purity Typically >98%

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

Personal Protective Equipment (PPE) and Handling
Protocols
Adherence to proper PPE and handling protocols is crucial to minimize exposure and ensure a

safe working environment.

Personal Protective Equipment
The following PPE should be worn at all times when handling 5-Phenylvaleric acid:

Eye and Face Protection: Chemical safety goggles or glasses that meet ANSI Z.87.1

standards are required. A face shield should be worn over safety glasses when there is a risk

of splashing or aerosol generation.
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Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.

Gloves should be inspected before use and changed immediately if contaminated.

Skin and Body Protection: A laboratory coat (Nomex® or similar flame-retardant material is

recommended) buttoned to its full length is required. Long pants and closed-toe shoes must

be worn.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator (e.g., N95 dust mask) should be used. If airborne concentrations are

expected to exceed exposure limits, a higher level of respiratory protection is necessary.

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling 5-Phenylvaleric acid
in a laboratory setting.
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Caption: Standard workflow for handling 5-Phenylvaleric acid.
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Storage and Disposal Protocols
Proper storage and disposal are critical for maintaining the stability of 5-Phenylvaleric acid
and ensuring laboratory safety.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is room temperature for the solid form.

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term

storage, stock solutions can be kept at -20°C for up to one month or -80°C for up to six

months.

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the product to enter drains.

Emergency Procedures and First Aid
In the event of an exposure or spill, the following procedures should be followed.

Emergency Response Signaling Pathway
The following diagram illustrates the logical steps to take in an emergency situation involving 5-
Phenylvaleric acid.
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Caption: Emergency response pathway for 5-Phenylvaleric acid exposure.

First Aid Measures
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.
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Spills and Leaks
Small Spills: Sweep up the material and place it in a suitable container for disposal. Avoid

dust formation.

Large Spills: Evacuate the area. Wear appropriate PPE and prevent the material from

entering drains. Shovel the spilled material into suitable containers for disposal. Ensure

adequate ventilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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